Cas no 2155855-24-4 (Tert-butyl 3-(4,5-dihydro-1H-imidazol-2-yl)piperidine-1-carboxylate)

• Product Name: Tert-butyl 3-(4,5-dihydro-1H-imidazol-2-yl)piperidine-1-carboxylate
• CAS No: 2155855-24-4
• MF: C₁₃H₂₃N₃O₂
• MW: 253.340623140335
• CID: 5324581
• Update Time: 2025-06-14

Tert-butyl 3-(4,5-dihydro-1H-imidazol-2-yl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Tert-butyl 3-(4,5-dihydro-1H-imidazol-2-yl)piperidine-1-carboxylate
• Z2901702448

• Inchi： 1S/C13H23N3O2/c1-13(2,3)18-12(17)16-8-4-5-10(9-16)11-14-6-7-15-11/h10H,4-9H2,1-3H3,(H,14,15)
• InChI Key： QBEXMMVPQIDOBG-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCCC(C2=NCCN2)C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 347
• XLogP3: 0.6
• Topological Polar Surface Area: 53.9

Additional information on Tert-butyl 3-(4,5-dihydro-1H-imidazol-2-yl)piperidine-1-carboxylate

Research Brief on Tert-butyl 3-(4,5-dihydro-1H-imidazol-2-yl)piperidine-1-carboxylate (CAS: 2155855-24-4)

In recent years, the compound Tert-butyl 3-(4,5-dihydro-1H-imidazol-2-yl)piperidine-1-carboxylate (CAS: 2155855-24-4) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its imidazoline and piperidine moieties, has shown promising potential as a key intermediate in the synthesis of bioactive compounds and therapeutic agents. The unique structural features of this compound make it a valuable scaffold for drug discovery, particularly in the development of modulators for G-protein coupled receptors (GPCRs) and other critical biological targets.

Recent studies have focused on the synthetic pathways and applications of Tert-butyl 3-(4,5-dihydro-1H-imidazol-2-yl)piperidine-1-carboxylate. A 2023 publication in the Journal of Medicinal Chemistry highlighted its role as a precursor in the synthesis of novel alpha-2 adrenergic receptor agonists, which are being explored for their potential in treating hypertension and neuropathic pain. The study demonstrated that the compound's imidazoline ring is crucial for binding affinity, while the tert-butyl carbamate group enhances metabolic stability, making it a versatile building block for further derivatization.

Another significant advancement was reported in a 2024 study published in Bioorganic & Medicinal Chemistry Letters, where researchers utilized Tert-butyl 3-(4,5-dihydro-1H-imidazol-2-yl)piperidine-1-carboxylate to develop a series of small-molecule inhibitors targeting the enzyme dipeptidyl peptidase-4 (DPP-4). These inhibitors are being investigated for their potential in diabetes management. The study emphasized the compound's role in improving the pharmacokinetic properties of the inhibitors, particularly in terms of oral bioavailability and half-life.

In addition to its therapeutic applications, recent research has also explored the compound's utility in chemical biology. A 2023 paper in ACS Chemical Biology described its use as a fluorescent probe for studying protein-protein interactions in live cells. The imidazoline moiety was functionalized with a fluorophore, enabling real-time visualization of dynamic cellular processes. This innovative approach opens new avenues for understanding complex biological systems and could lead to the development of novel diagnostic tools.

Despite these promising developments, challenges remain in the large-scale synthesis and optimization of Tert-butyl 3-(4,5-dihydro-1H-imidazol-2-yl)piperidine-1-carboxylate. A 2024 review in Organic Process Research & Development highlighted the need for more efficient and sustainable synthetic routes, as current methods often involve multi-step processes with moderate yields. Researchers are actively exploring catalytic methods and green chemistry approaches to address these limitations.

In conclusion, Tert-butyl 3-(4,5-dihydro-1H-imidazol-2-yl)piperidine-1-carboxylate (CAS: 2155855-24-4) represents a versatile and valuable compound in chemical biology and pharmaceutical research. Its applications span from drug discovery to chemical probes, with ongoing studies continuing to uncover its full potential. Future research directions may focus on optimizing synthetic routes, expanding its therapeutic applications, and further elucidating its mechanism of action in various biological systems.